Cas no 105828-42-0 (2-Imidazolidinimine, 1-benzoyl-3-[(6-chloro-3-pyridinyl)methyl]-N-nitro-)

• Product Name: 2-Imidazolidinimine, 1-benzoyl-3-[(6-chloro-3-pyridinyl)methyl]-N-nitro-
• CAS No: 105828-42-0
• MF: C₁₆H₁₄ClN₅O₃
• MW: 359.767061710358
• CID: 1161308
• PubChem ID: 71333865
• Update Time: 2025-04-20

2-Imidazolidinimine, 1-benzoyl-3-[(6-chloro-3-pyridinyl)methyl]-N-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinimine, 1-benzoyl-3-[(6-chloro-3-pyridinyl)methyl]-N-nitro-
• N-[1-benzoyl-3-[(6-chloropyridin-3-yl)methyl]imidazolidin-2-ylidene]nitramide
• DTXSID20762052
• 105828-42-0
• N-{1-Benzoyl-3-[(6-chloropyridin-3-yl)methyl]imidazolidin-2-ylidene}nitramide

• Inchi： 1S/C16H14ClN5O3/c17-14-7-6-12(10-18-14)11-20-8-9-21(16(20)19-22(24)25)15(23)13-4-2-1-3-5-13/h1-7,10H,8-9,11H2
• InChI Key： SHJYDLMYMFKXMY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CN1C(=N[N+](=O)[O-])N(C(C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 359.07872
• Monoisotopic Mass: 359.0785170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• PSA: 91.94
• LogP: 2.63970